Cas no 68814-13-1 (Hexadecyl alcohol, phosphate)

• Product Name: Hexadecyl alcohol, phosphate
• CAS No: 68814-13-1
• MF: C₁₆H₃₇O₅P
• MW: 340.435746908188
• CID: 972158
• PubChem ID: 111617
• Update Time: 2025-04-19

Hexadecyl alcohol, phosphate Chemical and Physical Properties

Names and Identifiers

• hexadecan-1-ol,phosphoric acid
• 1-Hexadecanol, phosphate (3:1)
• hexadecan-1-ol - phosphoric acid (1:1)
• Hexadecyl alcohol, phosphate
• hexadecyl phosphate
• Tricetyl phosphate
• hexadecan-1-ol;phosphoric acid
• FT-0700870
• SCHEMBL209142
• 68814-13-1
• EINECS 272-336-8
• TYWTWDQWKZBNDJ-UHFFFAOYSA-N
• 1-Hexadecanol, phosphate

• Inchi： 1S/C16H34O.H3O4P/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17;1-5(2,3)4/h17H,2-16H2,1H3;(H3,1,2,3,4)
• InChI Key： TYWTWDQWKZBNDJ-UHFFFAOYSA-N
• SMILES： P(=O)(O)(O)O.OCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 340.23801
• Monoisotopic Mass: 340.238
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 14
• Complexity: 173
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 98

Experimental Properties

• Boiling Point: 439.8°C at 760 mmHg
• Flash Point: 219.8°C
• PSA: 97.99
• LogP: 4.53140